Cas no 180286-50-4 (3-(Ethoxycarbonyl)-3-aminopropylphosphonic acid)

• Product Name: 3-(Ethoxycarbonyl)-3-aminopropylphosphonic acid
• CAS No: 180286-50-4
• MF: C₆H₁₄NO₅P
• MW: 211.152822971344
• CID: 2101323
• Update Time: 2023-08-03

3-(Ethoxycarbonyl)-3-aminopropylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxycarbonyl)-3-aminopropylphosphonic acid
• 3-(Ethoxycarbonyl)-3-aminopropylphosphonic acid

• Inchi： 1S/C6H14NO5P/c1-2-12-6(8)5(7)3-4-13(9,10)11/h5H,2-4,7H2,1H3,(H2,9,10,11)
• InChI Key： OYFPTJVOBATCBU-UHFFFAOYSA-N
• SMILES： P(CCC(C(=O)OCC)N)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 213
• Topological Polar Surface Area: 110